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Compound of Interest

Compound Name: Cereulide-13C6

Cat. No.: B8017419

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cereulide-13C6, the isotopically labeled
internal standard for the potent emetic toxin, cereulide. This document details its chemical
structure, physicochemical properties, and toxicological profile. Furthermore, it offers
comprehensive experimental protocols for its use in quantitative analysis and visualizes the key
signaling pathways associated with cereulide's mechanism of action.

Chemical Structure and Physicochemical Properties

Cereulide is a cyclic dodecadepsipeptide toxin produced by certain strains of Bacillus cereus.
Its structure consists of three repeats of the tetrapeptide [D-O-Leu—D-Ala—L-O-Val—L-Val].[1]
[2] Cereulide-13C6 is a stable isotope-labeled analog of cereulide, where six carbon atoms in
the valine residues are replaced with carbon-13. This isotopic labeling makes it an ideal internal
standard for accurate quantification of cereulide in various matrices by mass spectrometry.[3][4]

[5]

Table 1: Physicochemical Properties of Cereulide and Cereulide-13C6
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Property Cereulide Cereulide-13C6 Reference(s)
Chemical Formula Cs7H96N6O18 13C6Cs1Ha6N6018
Molecular Weight 1152 g/mol 1159.37 g/mol

1158.7016 Da

Monoisotopic Mass 1152.67811023 Da
(calculated)
CAS Number 157232-64-9 1487375-69-8
White to off-white Not specified, typically
Appearance _ _ _
solid sold in solution
N ) Soluble in acetonitrile,
Solubility Extremely low in water
methanol
) >95% (for analytical
Purity >95%
standards)
Storage Temperature -20°C -20°C

Toxicological Profile

Cereulide is a potent toxin with significant health implications. Its toxicity stems from its function
as a potassium ionophore, leading to the disruption of mitochondrial function. The toxicological
properties of Cereulide-13C6 are considered identical to those of native cereulide, as isotopic
labeling does not alter its biological activity.

Table 2: Toxicological Data for Cereulide
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Parameter

Value

System/Model Reference(s)

Mechanism of Action

Potassium (K*)
ionophore, uncouples
oxidative

phosphorylation

Mitochondria

Emesis-Inducing Dose

8 nog/kg body weight

Suncus murinus

(shrew)

10 pg/kg body weight

Rhesus monkeys

Cytotoxicity (ECso)

0.125 ng/mL (3 days)

Differentiated Caco-2

cells (SRB assay)

1 ng/mL (3 days)

Differentiated Caco-2

cells (MTT assay)

Inhibition of NK Cell
Activity

20-30 pg/L

Human Natural Killer
(NK) cells

Effect on Pancreatic

Islets

Complete absence of
insulin secretion at 0.5

ng/mL

Mouse pancreatic

islets

Mechanism of Action: Signaling Pathways

Cereulide exerts its toxic effects through two primary mechanisms: disruption of mitochondrial

function and activation of the 5-HT3 receptor, leading to emesis.

Mitochondrial Disruption Pathway

As a potassium ionophore, cereulide facilitates the transport of potassium ions across the inner

mitochondrial membrane, disrupting the electrochemical gradient. This leads to mitochondrial

swelling, uncoupling of oxidative phosphorylation, and ultimately, a halt in ATP synthesis.

Inner
Membrane
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Caption: Cereulide-induced mitochondrial disruption pathway.

Emetic Response Pathway

Cereulide is known to cause nausea and vomiting. This is believed to be mediated by its
interaction with 5-HT3 (serotonin) receptors in the gastrointestinal tract, which in turn stimulates
the vagus nerve and triggers the emetic reflex.
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Caption: Signaling pathway for cereulide-induced emesis.

Experimental Protocols

Cereulide-13C6 is primarily used as an internal standard for the accurate and reliable
quantification of cereulide in complex matrices such as food and biological samples using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation and Extraction

The following is a general protocol for the extraction of cereulide from food samples.
Modifications may be necessary depending on the specific matrix.

e Homogenization: Homogenize the food sample (e.g., 3 g) to ensure uniformity.

¢ Internal Standard Spiking: Add a known amount of Cereulide-13C6 internal standard
solution (e.g., to a final concentration of 10 ng/g) to the homogenized sample.

o Extraction: Add an appropriate volume of extraction solvent (e.g., 15 mL of methanol or

acetonitrile) to the sample.
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e Mixing and Shaking: Vortex the sample for 30 seconds, followed by shaking for 15 minutes

to ensure thorough extraction.
o Centrifugation: Centrifuge the sample at 4000 x g for 15 minutes to pellet solid debris.

 Dilution and Filtration: Take an aliquot of the supernatant (e.g., 500 pL), mix with an equal
volume of water, and filter through a 0.22 um filter before injection into the LC-MS/MS

system.

UPLC-MS/MS Analysis

The following are typical parameters for the analysis of cereulide using a UPLC-MS/MS
system. Instrument-specific optimization is recommended.

Table 3: UPLC-MS/MS Parameters for Cereulide Analysis
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Parameter

Setting

Reference(s)

UPLC System

Waters Acquity UPLC I-Class

or similar

Column

Acquity UPLC BEH C8 1.7 um,
2.1 x50 mm

Column Temperature

40°C

Mobile Phase A

1 mM ammonium formate in

water with 0.05% formic acid

Mobile Phase B

0.05% formic acid in

acetonitrile
Flow Rate 0.5 mL/min
Injection Volume 10 pL

MS System

Waters Xevo TQ-S triple

quadrupole or similar

lonization Mode

Electrospray lonization (ESI),

Positive
Capillary Voltage 3 kV
Desolvation Temp. 450°C
Source Temperature 150°C

MRM Transitions

Cereulide: m/z 1170.7 -
172.15 (quantifier), 314.4,
499.4 (qualifiers)Cereulide-
13C6: m/z 1176.7 - 172.15

(quantifier)

Experimental Workflow

The overall workflow for the quantitative analysis of cereulide using Cereulide-13C6 as an

internal standard is depicted below.
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Caption: Workflow for cereulide quantification.
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Conclusion

Cereulide-13C6 is an indispensable tool for the accurate and reliable quantification of the
emetic toxin cereulide. Its use as an internal standard in LC-MS/MS methods allows for precise
measurements in complex matrices, which is crucial for food safety monitoring, clinical
diagnostics, and toxicological research. Understanding the chemical properties, toxicological
profile, and mechanism of action of cereulide is essential for researchers and professionals
working in areas related to food safety and public health. This guide provides a comprehensive
overview to support these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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